Cas no 933728-73-5 (4-(5-bromo-1,3-thiazol-2-yl)morpholine)

4-(5-bromo-1,3-thiazol-2-yl)morpholine structure
933728-73-5 structure
Product Name:4-(5-bromo-1,3-thiazol-2-yl)morpholine
CAS No:933728-73-5
MF:C7H9BrN2OS
MW:249.128159284592
MDL:MFCD09879069
CID:856936
PubChem ID:45787551
Update Time:2024-10-26

4-(5-bromo-1,3-thiazol-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Bromothiazol-2-yl)morpholine
    • 4-(5-bromo-1,3-thiazol-2-yl)morpholine
    • 4-(5-bromo-2-thiazolyl)Morpholine
    • 5-Bromo-2-morpholinothiazole
    • 4-(5-Bromo-2-thiazolyl)morpholine (ACI)
    • 5-Bromo-2-(morpholin-4-yl)thiazole
    • EN300-1898257
    • SCHEMBL2750222
    • P10825
    • SY308849
    • UJOKEKHNLUXDEY-UHFFFAOYSA-N
    • DTXSID60671679
    • AKOS015835712
    • 4-(5-Bromothiazol-2-yl)-morpholine
    • AS-50661
    • MFCD09879069
    • PB29733
    • 4-(5-bromo-thiazol-2-yl)-morpholine
    • 4-(5-bromothiazol-2-yl)morpholine, AldrichCPR
    • 933728-73-5
    • DA-22434
    • CS-0054861
    • MDL： MFCD09879069
    • Inchi： 1S/C7H9BrN2OS/c8-6-5-9-7(12-6)10-1-3-11-4-2-10/h5H,1-4H2
    • InChI Key： UJOKEKHNLUXDEY-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(N2CCOCC2)S1

Computed Properties

  • Exact Mass: 247.96200
  • Monoisotopic Mass: 247.96190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.6Ų

Experimental Properties

  • PSA: 53.60000
  • LogP: 1.80720

4-(5-bromo-1,3-thiazol-2-yl)morpholine Security Information

  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： T

4-(5-bromo-1,3-thiazol-2-yl)morpholine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-bromo-1,3-thiazol-2-yl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VN858-1g
4-(5-bromo-1,3-thiazol-2-yl)morpholine
 933728-73-5 98%
1g
 1353.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VN858-200mg
4-(5-bromo-1,3-thiazol-2-yl)morpholine
 933728-73-5 98%
200mg
 360.0CNY 2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VN858-50mg
4-(5-bromo-1,3-thiazol-2-yl)morpholine
 933728-73-5 98%
50mg
 143.0CNY 2021-08-04
Chemenu
CM163290-5g
4-(5-Bromothiazol-2-yl)morpholine
 933728-73-5 95%
5g
 $333 2021-08-05
Alichem
A059005328-5g
4-(5-Bromothiazol-2-yl)morpholine
 933728-73-5 95%
5g
 $316.80 2023-08-31
TRC
B704808-250mg
4-(5-Bromothiazol-2-Yl)Morpholine
 933728-73-5
250mg
 $ 70.00 2022-06-06
TRC
B704808-500mg
4-(5-Bromothiazol-2-Yl)Morpholine
 933728-73-5
500mg
 $ 95.00 2022-06-06
TRC
B704808-2.5g
4-(5-Bromothiazol-2-Yl)Morpholine
 933728-73-5
2.5g
 $ 340.00 2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD229456-100mg
4-(5-Bromothiazol-2-yl)morpholine
 933728-73-5 98%
100mg
 ￥61.0 2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD229456-250mg
4-(5-Bromothiazol-2-yl)morpholine
 933728-73-5 98%
250mg
 ￥149.0 2024-04-17

4-(5-bromo-1,3-thiazol-2-yl)morpholine Production Method

Production Method 1

3034-55-7 3034-55-7
5765-65-1 5765-65-1
933728-73-5 933728-73-5
Reaction Conditions
1.1 Reagents: Piperidine, 2,2,6,6-tetramethyl-, zinc salt (2:1) Solvents: Toluene ,  Tetrahydrofuran ;  rt; 1 h, rt
1.2 Catalysts: Cupric acetate Solvents: Tetrahydrofuran ;  5 h, rt
Reference
Copper-catalyzed electrophilic amination of heteroarenes and arenes by C-H zincation
McDonald, Stacey L.; Hendrick, Charles E.; Wang, Qiu, Angewandte Chemie, 2014, 53(18), 4667-4670

Production Method 2

4175-78-4 4175-78-4
933728-73-5 933728-73-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  1 h, 170 °C
Reference
Preparation of pyrido[3,2-d]pyrimidine compounds for treating proliferative diseases
, World Intellectual Property Organization, , ,

Production Method 3

4175-78-4 4175-78-4
933728-73-5 933728-73-5
Reaction Conditions
1.1 Reagents: Triethylamine ;  2 h, rt → 150 °C
Reference
Preparation of biaryl amide compounds as Raf kinase inhibitor
, United States, , ,

Production Method 4

933728-73-5 933728-73-5
Reaction Conditions
Reference
Pyrrole fused-ring pyrazole compound, and preparation method and application for treating or preventing diseases mediated by HPK1
, World Intellectual Property Organization, , ,

Production Method 5

4175-78-4 4175-78-4
933728-73-5 933728-73-5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: 1,4-Dioxane ;  8 h, 80 °C
Reference
Dihydroisoquinoline compound and application
, World Intellectual Property Organization, , ,

Production Method 6

4175-78-4 4175-78-4
933728-73-5 933728-73-5
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ;  2 h, rt → 150 °C
Reference
Biaryl amide compounds as kinase inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 7

4175-78-4 4175-78-4
933728-73-5 933728-73-5
Reaction Conditions
1.1 5 h, 60 °C
1.2 Reagents: Water ;  1 h, 60 °C
Reference
Preparation of guanidine compounds as VAP-1 inhibitors
, World Intellectual Property Organization, , ,

Production Method 8

4175-78-4 4175-78-4
933728-73-5 933728-73-5
Reaction Conditions
1.1 Reagents: Diisopropylethylamine ;  2 h, rt → 110 °C
Reference
Preparation of 2-aminopyridine as kinase inhibitors
, United States, , ,

Production Method 9

933728-73-5 933728-73-5
Reaction Conditions
Reference
Guanidine compounds as VAP-1 inhibitors and their preparation and use in the treatment of diabetic nephropathy and diabetic macular edema
, United States, , ,

4-(5-bromo-1,3-thiazol-2-yl)morpholine Raw materials

4-(5-bromo-1,3-thiazol-2-yl)morpholine Preparation Products

4-(5-bromo-1,3-thiazol-2-yl)morpholine Related Literature

Related Categories

933728-73-5 (4-(5-bromo-1,3-thiazol-2-yl)morpholine) Related Products

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.